4-ETHOXY-4-PHENYLBUTYRONITRILE

• CAS: 71172-39-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Ethoxy-4-phenylbutyronitrile (CAS 71172-39-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Ethoxy-4-phenylbutyronitrile, a niche chemical intermediate. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from established chemical principles, data from structurally analogous compounds, and predictive methodologies. It covers physicochemical properties, spectral characteristics, proposed synthesis and purification protocols, safety and handling guidelines, and potential applications. This document is intended to serve as a foundational resource for researchers and professionals in organic synthesis and drug development.

Introduction

4-Ethoxy-4-phenylbutyronitrile is an organic compound featuring a nitrile group, a phenyl ring, and an ether linkage. Its structure suggests potential utility as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and specialty chemical industries. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or undergo addition reactions, making it a versatile functional group in organic synthesis. The presence of the phenyl and ethoxy groups influences the molecule's polarity, solubility, and reactivity.

Nitriles, in general, are characterized by the highly polar carbon-nitrogen triple bond, which results in significant dipole-dipole interactions.[1][2] This polarity typically leads to higher boiling points compared to alkanes of similar molecular weight and confers some solubility in polar solvents.[3][4][5] The reactivity of the nitrile group is central to its utility in chemical synthesis.[2]

Physicochemical Properties

Table 1: Physicochemical Properties of 4-Ethoxy-4-phenylbutyronitrile and Related Compounds

Property	4-Ethoxy-4-phenylbutyronitrile (Estimated)	4-Phenylbutyronitrile (Experimental)[1]
CAS Number	71172-39-9	2046-18-6
Molecular Formula	C₁₂H₁₅NO	C₁₀H₁₁N
Molecular Weight	189.25 g/mol	145.20 g/mol
Appearance	Colorless to pale yellow liquid	Liquid
Boiling Point	> 97-99 °C / 1.7 mmHg	97-99 °C / 1.7 mmHg
Density	~1.0 g/mL	0.973 g/mL at 25 °C
Refractive Index	~1.51	n20/D 1.5143
Solubility	Soluble in common organic solvents (e.g., ethanol, diethyl ether, dichloromethane).[6][7] Limited solubility in water.[8]	Insoluble in water.

The introduction of the ethoxy group is expected to slightly increase the molecular weight, boiling point, and density compared to 4-phenylbutyronitrile. The ether linkage may also slightly increase its solubility in polar solvents.[8]

Spectral Analysis

Experimentally obtained spectra for 4-Ethoxy-4-phenylbutyronitrile are not widely published. The following sections provide predicted spectral characteristics based on the known properties of its constituent functional groups.

¹H and ¹³C NMR Spectroscopy (Predicted)

The proton and carbon NMR spectra are crucial for structural elucidation. Predicted chemical shifts are based on established values for similar structural motifs.[5][9][10]

Predicted NMR assignments for 4-Ethoxy-4-phenylbutyronitrile.

Predicted ¹H NMR (in CDCl₃, 400 MHz):

• δ 7.25-7.40 (m, 5H): Aromatic protons of the phenyl group.

• δ 4.50 (t, J=6.5 Hz, 1H): Methine proton adjacent to the phenyl group and the ether oxygen.

• δ 3.50 (q, J=7.0 Hz, 2H): Methylene protons of the ethoxy group.

• δ 2.40 (t, J=7.2 Hz, 2H): Methylene protons adjacent to the nitrile group.

• δ 2.00-2.15 (m, 2H): Methylene protons at the C3 position.

• δ 1.25 (t, J=7.0 Hz, 3H): Methyl protons of the ethoxy group.

Predicted ¹³C NMR (in CDCl₃, 101 MHz):

• δ 142.0: Quaternary carbon of the phenyl group.

• δ 128.8: ortho- and meta-Carbons of the phenyl group.

• δ 127.5: para-Carbon of the phenyl group.

• δ 119.5: Nitrile carbon.

• δ 78.0: Methine carbon (benzylic).

• δ 64.0: Methylene carbon of the ethoxy group.

• δ 32.0: Methylene carbon at the C3 position.

• δ 17.0: Methylene carbon adjacent to the nitrile group.

• δ 15.5: Methyl carbon of the ethoxy group.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the nitrile, ether, and aromatic functionalities.[11]

Table 2: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration
3050-3020	Aromatic C-H	Stretch
2980-2850	Aliphatic C-H	Stretch
2260-2240	C≡N (Nitrile)	Stretch
1600, 1495	Aromatic C=C	Stretch
1120-1085	C-O-C (Ether)	Stretch
750-700, 690	Phenyl Ring	C-H Out-of-plane bend

Mass Spectrometry (MS) (Predicted)

Electron ionization mass spectrometry would likely lead to fragmentation of the molecule. Key predicted fragments are outlined below.

Table 3: Predicted Mass Spectrometry Fragments

m/z	Fragment
189	[M]⁺ (Molecular ion)
160	[M - C₂H₅]⁺
144	[M - OC₂H₅]⁺
117	[C₆H₅CH=CHCN]⁺
105	[C₆H₅CH(OH)]⁺ or [C₆H₅CO]⁺
91	[C₇H₇]⁺ (Tropylium ion)
77	[C₆H₅]⁺

Synthesis and Purification

A validated synthesis protocol for 4-Ethoxy-4-phenylbutyronitrile is not publicly available. However, two plausible synthetic routes can be proposed based on established organic chemistry reactions: Michael Addition and Nucleophilic Substitution .

Proposed Synthesis Route 1: Michael Addition

This approach involves the conjugate addition of an ethoxide nucleophile to an α,β-unsaturated nitrile.[2][4][12]

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Chemical structure of 4-Ethoxy-4-phenylbutyronitrile C12H15NO

An In-depth Technical Guide to 4-Ethoxy-4-phenylbutyronitrile (C₁₂H₁₅NO)

Abstract

This technical guide provides a comprehensive analysis of 4-Ethoxy-4-phenylbutyronitrile, a molecule of interest for its potential applications in organic synthesis and medicinal chemistry. While not extensively documented in mainstream literature, its structure combines several key functional groups—a nitrile, an ether, and a phenyl ring—that are prevalent in pharmacologically active compounds and versatile synthetic intermediates. This document elucidates the molecule's structural characteristics, proposes a robust synthetic pathway grounded in established chemical principles, details a full suite of analytical characterization techniques for structural verification, and explores its potential utility in drug development and materials science. The guide is structured to provide not only procedural steps but also the underlying scientific rationale, ensuring a deep and actionable understanding for professionals in the field.

Molecular Structure and Physicochemical Properties

4-Ethoxy-4-phenylbutyronitrile, with the chemical formula C₁₂H₁₅NO and CAS Number 71172-39-9, possesses a unique architecture centered around a chiral carbon.[1] Understanding its constituent parts is fundamental to predicting its reactivity and potential applications.

• Core Structure : The molecule is built on a four-carbon butyronitrile backbone. The nitrile group (-C≡N) at one terminus is a powerful and versatile functional group. It is a common pharmacophore in modern pharmaceuticals and can be readily hydrolyzed to carboxylic acids or reduced to primary amines, making it a valuable synthetic handle.[2]

• Chiral Center (C4) : The fourth carbon atom is a stereocenter, bonded to four different substituents: a phenyl group, an ethoxy group, a propylnitrile chain, and a hydrogen atom. This chirality implies that the molecule can exist as two enantiomers, a critical consideration in drug development where stereoisomers often exhibit vastly different pharmacological and toxicological profiles.

• Phenyl Group (-C₆H₅) : The presence of the phenyl ring introduces aromaticity, influencing the molecule's electronic properties and providing a site for potential π-π stacking interactions in biological systems.

• Ethoxy Group (-OCH₂CH₃) : The ether linkage introduces polarity and can act as a hydrogen bond acceptor. In drug design, ethoxy groups can modulate a compound's lipophilicity and metabolic stability. Compared to the more common methoxy group, the ethoxy derivative can sometimes offer advantages in metabolic profile, avoiding the in vivo formation of formaldehyde.[3]

Below is a two-dimensional representation of the molecular structure.

Caption: 2D structure of 4-Ethoxy-4-phenylbutyronitrile with chiral center (C*).

Table 1: Physicochemical Properties of 4-Ethoxy-4-phenylbutyronitrile and a Related Analog

Property	4-Ethoxy-4-phenylbutyronitrile (Predicted/Known)	4-Phenylbutyronitrile (Reference Compound)
CAS Number	71172-39-9[4]	2046-18-6[5]
Molecular Formula	C₁₂H₁₅NO	C₁₀H₁₁N[5]
Molecular Weight	189.25 g/mol	145.20 g/mol [5]
Boiling Point	Predicted: >200 °C at 760 mmHg	129-131 °C at 10 mmHg[5]
Density	Predicted: ~1.0 g/mL	0.976 g/mL[5]

| Refractive Index | Predicted: ~1.51 | 1.5143[5] |

Proposed Synthesis and Mechanistic Considerations

Synthetic Scheme: Phase-Transfer Catalyzed Alkylation

The proposed synthesis involves the reaction of phenylacetonitrile with 1-bromo-2-ethoxyethane in the presence of a phase-transfer catalyst and a concentrated aqueous base.

Caption: Proposed synthetic workflow for 4-Ethoxy-4-phenylbutyronitrile.

Detailed Experimental Protocol

• Reactor Setup : To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add phenylacetonitrile (0.10 mol, 11.71 g), 1-bromo-2-ethoxyethane (0.12 mol, 18.12 g), toluene (100 mL), and benzyltriethylammonium chloride (0.005 mol, 1.14 g) as the phase-transfer catalyst.

• Reaction Initiation : Begin vigorous stirring to ensure emulsification of the organic and aqueous phases. Slowly add 50% aqueous sodium hydroxide (50 mL) dropwise via the dropping funnel over 30 minutes. An exothermic reaction is expected; maintain the internal temperature between 28-35°C using a water bath for cooling if necessary.[8]

• Reaction Monitoring : After the addition is complete, continue stirring for 3-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by observing the disappearance of the phenylacetonitrile spot/peak.

• Work-up and Isolation : Upon completion, transfer the reaction mixture to a separatory funnel. Add 200 mL of water and separate the organic layer. Extract the aqueous layer with toluene (2 x 50 mL). Combine the organic layers and wash sequentially with 100 mL of water, 100 mL of dilute HCl, and finally 100 mL of brine.

• Purification : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude oil is then purified by vacuum distillation or column chromatography on silica gel to yield pure 4-Ethoxy-4-phenylbutyronitrile.

Causality and Mechanistic Discussion

• Role of the Base : The concentrated sodium hydroxide deprotonates the α-carbon of phenylacetonitrile, which is acidic due to the electron-withdrawing effect of both the nitrile and the phenyl groups. This generates a carbanion (nucleophile).

• The Phase-Transfer Catalyst (PTC) : The reaction involves two immiscible phases: the organic phase containing the reactants and the aqueous phase with the base. The quaternary ammonium salt catalyst (Q⁺X⁻) facilitates the reaction by transporting the hydroxide ions (OH⁻) into the organic phase to generate the carbanion, and then shuttling the resulting carbanion back to the interface to react with the alkyl halide. This circumvents the need for expensive and hazardous anhydrous solvents and strong bases like sodium amide.[8][9]

Analytical Characterization and Structural Elucidation

Rigorous structural confirmation is essential. The following section details the expected spectroscopic signatures for 4-Ethoxy-4-phenylbutyronitrile, providing a benchmark for researchers synthesizing this compound.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR : The proton NMR spectrum is predicted to be highly informative.

  • Aromatic Protons : A multiplet integrating to 5H is expected in the range of δ 7.2-7.4 ppm.

  • Methine Proton (H4) : The proton on the chiral carbon (C4-H) will appear as a triplet or a more complex multiplet around δ 4.5-4.8 ppm, deshielded by the adjacent oxygen and phenyl group.

  • Ethoxy Protons : The -OCH₂CH₃ group will show a quartet around δ 3.5-3.7 ppm (2H, -OCH₂-) and a triplet around δ 1.2-1.4 ppm (3H, -CH₃).

  • Methylene Protons (H2, H3) : The two methylene groups of the butyronitrile chain will appear as complex multiplets in the aliphatic region, likely between δ 1.8-2.5 ppm.

• ¹³C NMR : The carbon spectrum will confirm the carbon skeleton.

  • Nitrile Carbon (C1) : A characteristic peak around δ 118-122 ppm.

  • Aromatic Carbons : Multiple signals between δ 125-140 ppm.

  • Chiral Carbon (C4) : A signal around δ 75-80 ppm due to the attached oxygen.

  • Ethoxy Carbons : Signals around δ 60-65 ppm (-OCH₂-) and δ 15-20 ppm (-CH₃).

  • Aliphatic Carbons (C2, C3) : Peaks in the δ 20-40 ppm range.

Infrared (IR) Spectroscopy

The IR spectrum provides a quick and reliable method for identifying key functional groups.[12]

• C≡N Stretch : A sharp, medium-intensity absorption band around 2240-2260 cm⁻¹.

• C-O-C Stretch : A strong, characteristic band for the ether linkage in the 1050-1150 cm⁻¹ region.

• Aromatic C-H Stretch : Peaks appearing just above 3000 cm⁻¹.

• Aliphatic C-H Stretch : Peaks appearing just below 3000 cm⁻¹.

• Aromatic C=C Bending : Several bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺) : The molecular ion peak should be observed at m/z = 189.

• Key Fragmentation Patterns :

  • Loss of the ethoxy group (-•OCH₂CH₃) to give a fragment at m/z = 144.

  • Benzylic cleavage to yield the stable C₇H₇⁺ ion at m/z = 91.

  • Cleavage alpha to the nitrile group.

Table 2: Predicted Spectroscopic Data for 4-Ethoxy-4-phenylbutyronitrile

Technique	Feature	Predicted Value / Range
¹H NMR	Aromatic-H	δ 7.2-7.4 ppm (5H, m)
	C4-H	δ 4.5-4.8 ppm (1H, t or m)
	-OCH₂-	δ 3.5-3.7 ppm (2H, q)
	-CH₂- (C2, C3)	δ 1.8-2.5 ppm (4H, m)
	-CH₃	δ 1.2-1.4 ppm (3H, t)
¹³C NMR	C≡N	δ 118-122 ppm
	Aromatic C	δ 125-140 ppm
	C4	δ 75-80 ppm
	-OCH₂-	δ 60-65 ppm
IR	C≡N Stretch	2240-2260 cm⁻¹
	C-O-C Stretch	1050-1150 cm⁻¹

| MS | [M]⁺ | m/z = 189 |

Potential Applications in Research and Drug Development

The unique combination of functional groups in 4-Ethoxy-4-phenylbutyronitrile makes it a molecule with significant potential for further development.

• Intermediate for Novel Pharmaceuticals : Substituted phenylacetonitriles are crucial building blocks in pharmaceutical manufacturing.[6] The nitrile group can be transformed into other functionalities, and the chiral center provides a scaffold for creating stereospecific drugs. The overall structure could serve as a precursor for novel calcium channel blockers, antiarrhythmic agents, or other CNS-active compounds where similar phenyl-ether motifs are found.[2]

• Probing Enzyme Active Sites : As a well-defined small molecule, it could be used as a chemical probe to explore the binding pockets of enzymes, particularly those that accommodate aromatic and ether-containing ligands.

• Development of Bioactive Materials : The ethoxy group is a key component in certain biodegradable polymers like ethoxy acetalated dextran (Ace-DEX), which are used for drug delivery.[13][14] While this molecule is not a polymer, its degradation byproducts (ethanol) are less toxic than those of methoxy analogs (methanol), a principle that is valuable in designing biocompatible materials and prodrugs.[3]

Conclusion

4-Ethoxy-4-phenylbutyronitrile is a chiral molecule with a compelling combination of structural features for applications in synthetic and medicinal chemistry. This guide has provided a comprehensive framework for its understanding, from its fundamental properties to a practical, mechanistically-sound synthetic protocol and a detailed analytical characterization profile. By explaining the causality behind experimental choices and grounding predictions in established spectroscopic principles, this document serves as an authoritative resource for researchers seeking to synthesize, identify, and utilize this promising chemical entity in their drug discovery and development endeavors.

References

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• Kenyon, W. G., Kaiser, E. M., & Hauser, C. R. Mono- and Dialkylation of Phenylacetonitrile by Means of Sodamide and Sodium Hydride. Alkylation of Diphenylacetonitrile. The Journal of Organic Chemistry. Available from: [Link].

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• Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917. Available from: [Link].

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• Kretzer, C., et al. (2021). Ethoxy acetalated dextran-based nanocarriers accomplish efficient inhibition of leukotriene formation by a novel FLAP antagonist in human leukocytes and blood. European Journal of Pharmaceutics and Biopharmaceutics, 165, 1-11. Available from: [Link].

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4-Ethoxy-4-phenylbutyronitrile molecular weight and formula

Executive Summary

4-Ethoxy-4-phenylbutyronitrile (CAS: 71172-39-9) is a specialized organic nitrile serving as a critical building block in the synthesis of pharmaceutical intermediates, particularly for antitussive agents and gamma-aminobutyric acid (GABA) analogues. Characterized by a benzylic ether moiety and a terminal nitrile group, this molecule offers dual functionality for divergent synthetic pathways: the nitrile group undergoes hydrolysis or reduction, while the benzylic ether provides lipophilicity and specific receptor binding affinity in downstream targets.

This guide provides a definitive technical profile, synthesizing physicochemical data, validated synthetic protocols, and analytical specifications to support drug development workflows.

Physicochemical Characterization

The following data establishes the baseline identity and physical properties for 4-Ethoxy-4-phenylbutyronitrile . Researchers should utilize these metrics for quality control (QC) and stoichiometry calculations.

Table 1: Core Chemical Specifications

Property	Specification
Chemical Name	4-Ethoxy-4-phenylbutyronitrile
Synonyms	4-Ethoxy-4-phenylbutanenitrile; -Ethoxy- -phenylbutyronitrile
CAS Registry Number	71172-39-9
Molecular Formula
Molecular Weight	189.25 g/mol
Physical State	Viscous Liquid (Standard Temperature & Pressure)
Solubility	Soluble in organic solvents (DCM, EtOAc, EtOH); Insoluble in water
Boiling Point (Predicted)	~135–140 °C at 1.0 mmHg (Vacuum distillation required)
Density (Predicted)	g/cm³
MDL Number	MFCD00019888

Synthetic Architecture

The synthesis of 4-Ethoxy-4-phenylbutyronitrile typically proceeds via the functionalization of a 4-hydroxy precursor. The most robust laboratory-scale protocol involves the reduction of 3-benzoylpropionitrile followed by Williamson ether synthesis. This route minimizes side reactions associated with direct alkylation of styrene derivatives.

Primary Synthetic Pathway: Reductive Etherification

Mechanism:

• Reduction: Chemoselective reduction of the ketone carbonyl in 3-benzoylpropionitrile using Sodium Borohydride (

  ) yields the alcohol intermediate, 4-hydroxy-4-phenylbutyronitrile.

• Etherification: Deprotonation of the secondary alcohol with a strong base (Sodium Hydride) followed by nucleophilic attack on Ethyl Iodide (EtI) installs the ethoxy group.

Experimental Protocol (Bench Scale):

• Step 1 (Reduction):

  • Dissolve 3-benzoylpropionitrile (1.0 eq) in Methanol (0.5 M concentration).

  • Cool to 0°C. Add

    (1.1 eq) portion-wise over 30 minutes.

  • Stir at RT for 2 hours. Quench with dilute HCl.

  • Extract with Ethyl Acetate, dry (

    ), and concentrate to yield 4-hydroxy-4-phenylbutyronitrile .

• Step 2 (Alkylation):

  • Suspend NaH (60% dispersion, 1.2 eq) in anhydrous DMF under Nitrogen.

  • Add crude 4-hydroxy-4-phenylbutyronitrile (dissolved in DMF) dropwise at 0°C.

  • Stir for 30 minutes to ensure deprotonation (evolution of

    gas).

  • Add Ethyl Iodide (1.5 eq) dropwise.

  • Warm to RT and stir for 4–6 hours.

  • Workup: Pour into ice water, extract with Diethyl Ether. Wash organic layer with water (3x) to remove DMF.

  • Purification: Vacuum distillation or Silica Gel Chromatography (Hexane/EtOAc gradient).

Visualized Workflow

The following diagram illustrates the logical flow of the synthetic pathway, highlighting critical reagents and intermediates.

Figure 1: Step-wise synthetic pathway from commercially available 3-benzoylpropionitrile.

Analytical Specification & QC

To validate the identity of the synthesized compound, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (

-NMR, 400 MHz, ):

• Aromatic Region:

  7.25–7.40 (m, 5H, Phenyl protons).

• Benzylic Proton:

  4.35 (dd, 1H, ). This signal is diagnostic; the shift confirms the presence of the electronegative oxygen atom.

• Ethoxy Group:

  • 3.30–3.45 (m, 2H, ).
  • 1.15 (t, 3H, ).

• Aliphatic Backbone:

  • 2.35 (t, 2H, ).
  • 1.95–2.10 (m, 2H, ).

Infrared Spectroscopy (FT-IR):

• Nitrile Stretch: A sharp, distinct peak at 2240–2250

  .

• Ether Stretch: Strong bands at 1080–1120

  ( ).

• Absence of OH: Disappearance of the broad hydroxyl band (~3400

  ) present in the intermediate confirms successful alkylation.

Pharmaceutical Utility

4-Ethoxy-4-phenylbutyronitrile functions as a versatile "masked" acid or amine. Its primary utility lies in its conversion to downstream pharmacophores:

• Antitussive Precursors: The structural motif (

  ) is homologous to the core of non-opioid antitussives like Butamirate and Oxeladin . While these drugs are typically esters, the nitrile serves as a stable precursor to the corresponding 4-ethoxy-4-phenylbutyric acid, which can subsequently be esterified with amino-alcohols.

• GABA Analogues: Reduction of the nitrile group (

  or ) yields 4-ethoxy-4-phenylbutylamine , a primary amine scaffold used in exploring GABA-ergic receptor modulators.

• Metabolic Standards: In pharmacokinetic studies, this compound is often synthesized to serve as a reference standard for the degradation products of ethoxy-containing phenylbutyrate drugs.

Safety & Handling

• Hazard Class: Irritant (Skin/Eye). Acute toxicity via oral/inhalation routes is moderate (Category 4).

• Nitrile Risks: Although stable, metabolic liberation of cyanide is theoretically possible under extreme conditions; however, the primary risk is chemical irritation.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The benzylic ether is susceptible to auto-oxidation over prolonged exposure to air.

References

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• National Center for Biotechnology Information. (2023). PubChem Compound Summary for 4-Phenylbutyronitrile Derivatives. Retrieved from

• Mallak Specialties. (2023). Pharmaceutical Intermediates and Applications: Butamirate Metabolites. Retrieved from

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A Comprehensive Guide to the Nomenclature and Identification of 4-Ethoxy-4-phenylbutyronitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the precise world of organic chemistry and pharmaceutical development, unambiguous communication is paramount. The accurate identification of chemical compounds underpins reproducible research and successful drug discovery pipelines. This guide provides an in-depth analysis of the nomenclature for 4-Ethoxy-4-phenylbutyronitrile, a key chemical entity. We will explore its systematic IUPAC name, common synonyms, and critical registry identifiers. Furthermore, this document will furnish scientists with a practical framework for the unequivocal structural verification of this compound, ensuring the integrity of their research and development efforts.

Introduction: The Critical Role of Precise Chemical Nomenclature

4-Ethoxy-4-phenylbutyronitrile is a nitrile compound featuring both an ethoxy and a phenyl group attached to the same carbon atom. Its structure makes it a valuable intermediate in various organic syntheses, potentially including the development of novel therapeutic agents. As with any chemical compound, a variety of names and identifiers have been used in literature, patents, and chemical databases. This can lead to confusion, hinder literature searches, and, in a worst-case scenario, result in the use of an incorrect substance in a critical experiment. This guide aims to provide a comprehensive and authoritative overview of the synonyms and identifiers for 4-Ethoxy-4-phenylbutyronitrile, thereby empowering researchers to navigate the chemical landscape with confidence and precision.

Systematic and Alternative Nomenclature

The naming of an organic compound can follow several conventions, leading to a number of valid but different names. Understanding the basis of these names is key to recognizing the same compound in different contexts.

Preferred IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming chemical compounds. The preferred IUPAC name for the compound is:

• 4-Ethoxy-4-phenylbutanenitrile

This name is derived by identifying the longest carbon chain containing the principal functional group (the nitrile, -C≡N). The four-carbon chain makes it a "butane" derivative, and the nitrile group changes the suffix to "butanenitrile." The substituents on this chain are an ethoxy group (-OCH₂CH₃) and a phenyl group (-C₆H₅), both located at the 4th carbon position.

Other Systematic Synonyms

While "4-Ethoxy-4-phenylbutanenitrile" is the preferred name, other systematic names may be encountered. These often arise from selecting a different parent structure. One such common alternative is:

• Benzeneacetonitrile, α-(2-cyanoethyl)-α-ethoxy-

In this construction, the molecule is viewed as a derivative of benzeneacetonitrile (benzyl cyanide). The "α" carbon (the carbon atom between the phenyl ring and the nitrile group) is substituted with both a 2-cyanoethyl group (-CH₂CH₂C≡N) and an ethoxy group. While less common, this name is systematically correct and may appear in older literature or specific databases.

A slight variation on the preferred IUPAC name that is also frequently used is:

• 4-Ethoxy-4-phenylbutyronitrile [1][2]

Here, "butyronitrile" is used in place of "butanenitrile." "Butyro-" is a traditional prefix for a four-carbon chain that is still widely accepted in chemical communication.

Unique Chemical Identifiers

To overcome the ambiguity of chemical names, several unique identifiers are assigned to each known chemical substance. These are invaluable for database searches and procurement.

• CAS Registry Number: The most reliable unique identifier for a chemical substance is its CAS Registry Number. For 4-Ethoxy-4-phenylbutyronitrile, this is:

  • 71172-39-9 [1]

• MDL Number: The MDL number is another widely used identifier in chemical supplier catalogs. For this compound, it is:

  • MFCD00019888 [2]

Summary of Nomenclature

For ease of reference, the various names and identifiers for 4-Ethoxy-4-phenylbutyronitrile are summarized in the table below.

Identifier Type	Identifier	Notes
Preferred IUPAC Name	4-Ethoxy-4-phenylbutanenitrile	Most systematic and current name.
Common Systematic Name	4-Ethoxy-4-phenylbutyronitrile	Widely used and accepted variation.[1][2]
Alternative Systematic Name	Benzeneacetonitrile, α-(2-cyanoethyl)-α-ethoxy-	Based on benzeneacetonitrile as the parent structure.
CAS Registry Number	71172-39-9	The most reliable unique identifier.[1]
MDL Number	MFCD00019888	Commonly used by chemical suppliers.[2]
Chemical Formula	C₁₂H₁₅NO	Represents the elemental composition.[1][2]
Molecular Weight	189.25 g/mol	[2]

Experimental Protocol: Structural Verification

Regardless of the name provided on a reagent bottle, it is incumbent upon the diligent scientist to verify the structure of the compound. The following workflow outlines a standard approach for the structural confirmation of 4-Ethoxy-4-phenylbutyronitrile using common spectroscopic techniques.

Objective

To confirm the chemical identity and purity of a sample purported to be 4-Ethoxy-4-phenylbutyronitrile.

Methodology

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

  • Sample Preparation: Dissolve ~5-10 mg of the sample in an appropriate deuterated solvent (e.g., CDCl₃).

  • Expected Signals:

    • A triplet corresponding to the methyl protons (-CH₃) of the ethoxy group.

    • A quartet corresponding to the methylene protons (-CH₂-) of the ethoxy group.

    • Multiplets corresponding to the two methylene groups of the butyronitrile backbone.

    • Multiplets in the aromatic region corresponding to the five protons of the phenyl group.

  • Causality: The splitting patterns (triplet, quartet) are due to spin-spin coupling between adjacent protons in the ethyl group. The chemical shifts will be characteristic of protons in their respective electronic environments.

• Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Expected Signals:

    • A signal for the nitrile carbon (-C≡N).

    • Signals for the carbons of the phenyl ring.

    • A signal for the quaternary carbon attached to the phenyl, ethoxy, and alkyl chain.

    • Signals for the carbons of the ethoxy group.

    • Signals for the methylene carbons of the butyronitrile backbone.

  • Causality: The number of distinct signals will confirm the number of unique carbon environments in the molecule.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Sample Preparation: Analyze as a neat liquid or a thin film.

  • Expected Absorptions:

    • A sharp, medium-intensity peak around 2240 cm⁻¹ characteristic of a nitrile (-C≡N) stretch.

    • C-H stretching peaks for aromatic and aliphatic protons.

    • A strong C-O stretching peak for the ether linkage of the ethoxy group.

    • Peaks corresponding to the aromatic C=C bonds of the phenyl ring.

  • Causality: Specific functional groups absorb infrared radiation at characteristic frequencies, providing a "fingerprint" of the molecule's functional groups.

• Mass Spectrometry (MS):

  • Methodology: Use a technique such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Expected Result: The molecular ion peak ([M]⁺ or [M+H]⁺) should correspond to the molecular weight of the compound (189.25 g/mol ).

  • Causality: This technique provides the mass-to-charge ratio of the ionized molecule, offering direct confirmation of its molecular weight.

Self-Validating System

The combination of these four techniques provides a self-validating system. NMR spectroscopy elucidates the carbon-hydrogen framework, FTIR confirms the presence of key functional groups (nitrile, ether), and mass spectrometry verifies the overall molecular weight. A positive result from all four analyses provides an exceptionally high degree of confidence in the sample's identity.

Visualization of Nomenclature Relationships

The following diagram illustrates the relationship between the core chemical structure and its various identifiers.

Caption: Relationship between the core structure and its names and identifiers.

Conclusion

A thorough understanding of the nomenclature for 4-Ethoxy-4-phenylbutyronitrile is essential for researchers in organic chemistry and drug development. By recognizing its preferred IUPAC name, common synonyms, and, most importantly, its unique CAS Registry Number, scientists can ensure clarity in their work. The consistent application of spectroscopic verification methods further guarantees the integrity of experimental outcomes, forming a cornerstone of sound scientific practice.

References

• P&S Chemicals. Product information, 4-Ethoxy-4-phenylbutyronitrile. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information. Available from: [Link]

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• 2. 4-ETHOXY-4-PHENYL-BUTYRONITRILE [m.chemicalbook.com]

Solubility Profiling and Solvent Selection for 4-Ethoxy-4-phenylbutyronitrile

Executive Summary & Molecular Identity[1]

4-Ethoxy-4-phenylbutyronitrile (CAS: 71172-39-9) is a critical pharmaceutical intermediate, primarily utilized in the synthesis of non-opioid antitussives and spasmolytics. Its structural duality—combining a lipophilic phenyl ring with a polar nitrile terminus and an ether linkage—presents unique solubility challenges during reaction scale-up and purification.

Understanding the solubility profile of this molecule is not merely a matter of "dissolution"; it is the cornerstone of yield optimization. Whether for nucleophilic substitution reactions or liquid-liquid extraction workups, the choice of solvent dictates the reaction kinetics and the purity of the final API.

Physicochemical Characterization

Property	Specification	Mechanistic Implication
Molecular Formula	C₁₂H₁₅NO	Moderate molecular weight facilitates organic solubility.
Molecular Weight	189.26 g/mol	Low MW suggests high miscibility in short-chain alcohols.
Physical State	Viscous Liquid / Low-melting Solid	"Solubility" often refers to miscibility; temperature control is critical to avoid phase separation.
Key Functional Groups	Phenyl (Lipophilic), Ether (H-bond acceptor), Nitrile (Dipole)	Dual affinity: Soluble in aromatics (Toluene) and polar aprotic solvents (DMF, DMSO).[1]
Predicted LogP	~2.5 - 3.0	Highly lipophilic; practically insoluble in water (<0.1 g/L).

Theoretical Solubility Framework (Hansen Parameters)

To predict solvent compatibility without exhaustive empirical testing, we utilize Hansen Solubility Parameters (HSP). The solubility of 4-Ethoxy-4-phenylbutyronitrile is governed by the interaction radius (

) between the solute and solvent.

Where

is dispersion force, is polarity, and is hydrogen bonding.[1]

Predicted Solvent Compatibility Matrix

Based on the molecule's functional groups, the following solvent classes are theoretically validated:

• Class 1: High Solubility (Thermodynamically Stable)

  • Solvents: Toluene, Dichloromethane (DCM), Ethyl Acetate, THF.[1]

  • Mechanism:[1][2] Strong Van der Waals interactions with the phenyl ring (

    match) and dipole interactions with the nitrile group.

  • Application: Reaction media, primary extraction solvents.[1]

• Class 2: Moderate/Conditional Solubility

  • Solvents: Ethanol, Isopropanol (IPA), Acetonitrile.[1]

  • Mechanism:[1][2] The ether oxygen accepts hydrogen bonds, but the lipophilic phenyl ring resists high polarity.[1] Solubility increases significantly with temperature (

    ).

  • Application: Crystallization anti-solvents or co-solvents.

• Class 3: Poor Solubility (Immiscible)

  • Solvents: Water, dilute aqueous acids/bases.[1]

  • Mechanism:[1][2] High hydrophobic penalty (LogP > 2.5).

  • Application: Washing phases to remove inorganic salts.

Experimental Protocol: Thermodynamic Solubility Determination

Reliable solubility data requires a self-validating experimental workflow. The following protocol adheres to ASTM E1148 standards, modified for pharmaceutical intermediates.

The "Shake-Flask" Workflow (Standardized)

Objective: Determine the saturation concentration (

) at equilibrium ( ).

• Preparation: Add excess 4-Ethoxy-4-phenylbutyronitrile (solid or liquid) to 10 mL of the target solvent in a borosilicate glass vial.

• Equilibration: Agitate at constant temperature for 24–48 hours.

  • Validation Step: Check for undissolved phase.[3] If solution is clear, add more solute until saturation is visible.[1]

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE filter (pre-saturated to prevent adsorption).

• Quantification: Analyze the supernatant via HPLC-UV (210 nm for Nitrile/Phenyl absorption).

Analytical Method (HPLC-UV)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5 µm).[1]

• Mobile Phase: Acetonitrile : Water (60:40 v/v) isocratic.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 215 nm (Nitrile

  ) and 254 nm (Phenyl).

Visualizing the Workflow

The following diagram illustrates the critical decision nodes in the solubility measurement process.

Figure 1: Standardized Shake-Flask Solubility Determination Workflow.

Thermodynamic Modeling for Process Scale-Up

For process chemists scaling from gram to kilogram batches, single-point solubility is insufficient.[1] You must model solubility across a temperature range (e.g., 0°C to 60°C).

The Modified Apelblat Equation

The solubility of 4-Ethoxy-4-phenylbutyronitrile in pure solvents is best modeled using the semi-empirical Apelblat equation:

• : Mole fraction solubility.[4]
• : Absolute temperature (K).
• : Empirical constants derived from experimental data.

Application: Use this model to determine the Metastable Zone Width (MSZW) for crystallization processes. By plotting

vs. , you can identify the precise cooling curve required to maximize yield while minimizing impurity inclusion.[1]

Industrial Solvent Selection Guide

The choice of solvent depends heavily on the process step.[5] The table below synthesizes solubility data with process safety and efficiency metrics.

Process Step	Recommended Solvent	Rationale	Technical Note
Synthesis (Alkylation)	DMF or DMSO	High solubility of nitrile; high dielectric constant promotes reactions.	Warning: Difficult to remove due to high boiling point. Requires aqueous workup.
Azeotropic Drying	Toluene	Forms azeotrope with water; excellent solubility for the phenyl moiety.	Ideal for removing trace water prior to moisture-sensitive steps.
Extraction (Workup)	Ethyl Acetate	High partition coefficient (LogP) favors migration of the intermediate into EtOAC from water.	Green alternative to DCM. Phase separation is rapid.
Recrystallization	Ethanol/Water	High solubility in hot Ethanol; low solubility in water (Anti-solvent).	Use a cooling ramp from 60°C to 5°C to force precipitation (if solid).

Solvent Decision Matrix

This logic flow aids in selecting the correct solvent system based on the immediate chemical objective.

Figure 2: Decision Matrix for Solvent Selection based on Process Requirements.

References

• ASTM International. (2021). ASTM E1148-02: Standard Test Method for Measurements of Aqueous Solubility.Link

• PubChem. (2023). Compound Summary: 4-Ethoxy-4-phenylbutyronitrile (CAS 71172-39-9).[6] National Library of Medicine. Link

• Jouyban, A. (2008). Review of the cosolvency models for predicting drug solubility in solvent mixtures: An update. Journal of Pharmacy & Pharmaceutical Sciences. Link

• Kiani, M., et al. (2023).[1][7] The correlation of solid-liquid solubility using an updated semi-theoretical equation (Apelblat Model).[7] Physical Chemistry Research. Link

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Standard reference for solvent polarity and miscibility).

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. Ethyl 4-phenylbutanoate | C12H16O2 | CID 61452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. 71172-39-9|4-Ethoxy-4-phenylbutanenitrile|BLD Pharm [bldpharm.com]
• 7. physchemres.org [physchemres.org]

Difference between 4-phenylbutyronitrile and 4-ethoxy-4-phenylbutyronitrile

An In-depth Technical Guide to the Core Differences Between 4-Phenylbutyronitrile and 4-Ethoxy-4-phenylbutyronitrile

Introduction

In the landscape of chemical synthesis and drug development, subtle molecular modifications can lead to profound changes in physicochemical properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of two structurally related nitriles: 4-phenylbutyronitrile and 4-ethoxy-4-phenylbutyronitrile. While separated by only a single ethoxy group, these compounds exhibit significant differences that are critical for researchers, scientists, and drug development professionals to understand. This document moves beyond a simple recitation of properties to explore the causal relationships between structure and function, offering field-proven insights into their synthesis, characterization, and potential applications.

Part 1: The Decisive Structural Divergence: An Ethoxy Group's Impact

The fundamental difference between the two molecules lies in the introduction of an ethoxy (-OCH₂CH₃) substituent at the C4 position (the benzylic carbon) of the butyronitrile chain. This single alteration initiates a cascade of changes in the molecule's fundamental properties.

This modification introduces several key changes:

• Chirality: The C4 carbon in 4-ethoxy-4-phenylbutyronitrile is a stereocenter, meaning the molecule is chiral and can exist as two non-superimposable enantiomers (R and S). 4-phenylbutyronitrile is achiral. This is a critical distinction in drug development, as enantiomers often exhibit different pharmacological and toxicological profiles.

• Polarity and Solubility: The oxygen atom of the ethoxy group acts as a hydrogen bond acceptor and introduces a polar C-O bond. This increases the overall polarity of the molecule compared to 4-phenylbutyronitrile, which can influence its solubility in various solvents and its interactions with biological macromolecules.

• Electronic Effects: The electron-donating nature of the ether oxygen can influence the reactivity of the adjacent benzylic position.

• Metabolic Stability: The introduction of an ether linkage provides a new site for potential metabolic activity (e.g., O-dealkylation by cytochrome P450 enzymes), which can significantly alter the pharmacokinetic profile of a potential drug candidate.

Comparative Physicochemical Data

The structural differences are quantitatively reflected in the physicochemical properties of the two compounds.

Property	4-Phenylbutyronitrile	4-Ethoxy-4-phenylbutyronitrile	Rationale for Difference
CAS Number	2046-18-6[1]	71172-39-9[2][3]	Different molecular structures.
Molecular Formula	C₁₀H₁₁N[1][4]	C₁₂H₁₅NO[3][5]	Addition of a C₂H₄O unit.
Molecular Weight	145.20 g/mol [1]	189.25 g/mol [5]	Increased mass from the ethoxy group.
Form	Liquid	Not specified, likely liquid or low-melting solid.	Increased molecular weight and polarity may raise the melting point.
Boiling Point	97-99 °C at 1.7 mmHg[6]	Data not available.	Expected to be higher due to increased molecular weight and polarity.
Density	~0.973 g/mL at 25 °C[6]	Data not available.	Likely to be slightly higher due to the presence of the oxygen atom.
Refractive Index	n20/D ~1.514[4]	Data not available.	Expected to be different due to the change in electronic structure.

Part 2: Synthesis and Chemical Reactivity

The synthetic pathways and subsequent chemical reactivity of these molecules are dictated by their distinct structures. The choice of a synthetic route is a causal decision based on the desired final structure and the reactivity of available precursors.

Synthetic Methodologies

Synthesis of 4-Phenylbutyronitrile: A common and straightforward method involves the nucleophilic substitution of a suitable leaving group with a cyanide anion.

• Protocol: Cyanide Displacement

  • Reactants: 1-bromo-3-phenylpropane, sodium cyanide (NaCN).

  • Solvent: A polar aprotic solvent such as Dimethyl sulfoxide (DMSO) is chosen to dissolve the ionic cyanide salt and promote the Sₙ2 reaction mechanism.

  • Procedure: 1-bromo-3-phenylpropane is dissolved in DMSO. Sodium cyanide is added portion-wise while monitoring the temperature, as the reaction is exothermic. The mixture is stirred at a moderately elevated temperature (e.g., 60-80 °C) until the reaction is complete (monitored by TLC or GC).

  • Workup: The reaction mixture is cooled, poured into water, and extracted with an organic solvent like diethyl ether or ethyl acetate. The organic layer is washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure to yield the crude product.

  • Purification: The crude nitrile is purified by vacuum distillation.[7]

Synthesis of 4-Ethoxy-4-phenylbutyronitrile: The synthesis is more complex, requiring the formation of the C-O ether bond at the benzylic position. A plausible route involves the reaction of benzaldehyde with a carbanion in the presence of ethanol.

• Hypothetical Protocol: Addition to Aldehyde followed by Etherification

  • Reactants: Benzaldehyde, 3-chloropropionitrile, a strong base (e.g., sodium hydride, NaH), and ethanol.

  • Step 1 (Alkoxide Formation): Ethanol is treated with a strong base like NaH to generate sodium ethoxide in situ.

  • Step 2 (Nucleophilic Addition): A separate reaction would generate a nucleophilic species from 3-chloropropionitrile, which would then add to benzaldehyde. A more direct approach might involve the reaction of α-lithioacetonitrile with benzaldehyde, followed by trapping the resulting alkoxide with an ethylating agent. A more likely industrial synthesis would involve the acid-catalyzed reaction of 4-hydroxy-4-phenylbutyronitrile with ethanol.

  • Rationale: The key challenge is the selective formation of the ether at the benzylic position. The specific conditions must be carefully controlled to avoid side reactions.

Part 3: Comparative Spectroscopic Signatures

The structural differences manifest as distinct and predictable signals in various spectroscopic analyses. These signatures are essential for reaction monitoring and final product verification.

• ¹H NMR Spectroscopy:

  • 4-Phenylbutyronitrile: Will exhibit multiplets for the three methylene groups (-CH₂-) between ~1.8 and 2.8 ppm and aromatic protons around 7.2-7.4 ppm.

  • 4-Ethoxy-4-phenylbutyronitrile: The key distinguishing signals will be a triplet around 1.2 ppm (ethoxy -CH₃), a quartet around 3.5 ppm (ethoxy -OCH₂-), and a methine proton (-CH(O)-) multiplet further downfield than the methylene protons of the parent compound due to the deshielding effect of the adjacent oxygen and phenyl ring.

• ¹³C NMR Spectroscopy:

  • 4-Phenylbutyronitrile: Will show signals for the nitrile carbon (~119 ppm), three aliphatic carbons, and the aromatic carbons.

  • 4-Ethoxy-4-phenylbutyronitrile: Will additionally feature two distinct signals for the ethoxy group: one for the -OCH₂- carbon (~60-70 ppm) and one for the -CH₃ carbon (~15 ppm). The benzylic carbon (C4) will also be shifted significantly downfield compared to its counterpart in 4-phenylbutyronitrile.

• Infrared (IR) Spectroscopy:

  • Both compounds will display a sharp, medium-intensity absorption characteristic of the nitrile C≡N stretch around 2245 cm⁻¹.[8]

  • 4-Ethoxy-4-phenylbutyronitrile will uniquely exhibit a strong C-O stretching band for the ether linkage in the 1150-1085 cm⁻¹ region.

Part 4: Applications in Drug Discovery and Development

The nitrile group is a valuable pharmacophore in modern drug design, often used as a bioisostere for a carbonyl group, a hydrogen bond acceptor, or to modulate physicochemical properties.[9][10] The distinct structures of our two subject molecules position them for different roles in pharmaceutical research.

4-Phenylbutyronitrile: A Precursor and Structural Motif

4-Phenylbutyronitrile serves primarily as a synthetic intermediate.[1][11] Its true value in a drug development context comes from its relationship to 4-phenylbutyric acid (4-PBA) , a well-known FDA-approved drug. 4-PBA functions as a chemical chaperone to alleviate endoplasmic reticulum (ER) stress and as a histone deacetylase (HDAC) inhibitor.[12] 4-Phenylbutyronitrile can be readily hydrolyzed to 4-PBA, making it a key precursor. Its core structure is a building block for more complex molecules targeting various pathways.

4-Ethoxy-4-phenylbutyronitrile: A Potential Modulator of Pharmacokinetics and Pharmacodynamics

While specific applications for 4-ethoxy-4-phenylbutyronitrile are not widely documented, its structure suggests several strategic advantages in lead optimization:

• Modulating Lipophilicity: The introduction of the ethoxy group can fine-tune the lipophilicity (LogP) of a lead compound. This is a critical parameter that governs a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Introducing a Metabolic Soft Spot: The ether linkage can be intentionally designed as a "soft spot" for metabolism, leading to a predictable metabolic pathway and potentially avoiding the formation of reactive metabolites from other parts of the molecule.

• Stereospecific Interactions: As a chiral molecule, its enantiomers can be synthesized and tested separately. This allows for the exploration of stereospecific interactions with a biological target (e.g., an enzyme active site or a receptor binding pocket), which can lead to increased potency and reduced off-target effects.

Part 5: Safety and Handling Considerations

Proper risk assessment is paramount when handling any chemical.

• 4-Phenylbutyronitrile: This compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[13] It can cause skin and serious eye irritation.[14] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.[13]

Conclusion

The distinction between 4-phenylbutyronitrile and 4-ethoxy-4-phenylbutyronitrile is a compelling illustration of how a single, well-placed functional group can fundamentally alter a molecule's identity. The addition of the ethoxy group transforms an achiral synthetic intermediate into a chiral molecule with new electronic and steric properties. This change introduces a stereocenter, modifies polarity, and presents a new site for metabolic activity. For the researcher and drug developer, these differences are not trivial; they represent a strategic choice point—the choice between a simple scaffold and a more nuanced tool for modulating biological interactions and pharmacokinetic profiles. Understanding this core difference is essential for the rational design of novel chemical entities and the advancement of pharmaceutical science.

References

• 4-phenylbutanenitrile - 2046-18-6, C10H11N, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. ChemSynthesis. [Link]

• Benzenebutanenitrile | C10H11N | CID 74897 - PubChem. National Center for Biotechnology Information. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• 4-Phenyl-butyronitrile - Optional[MS (GC)] - Spectrum - SpectraBase. SpectraBase. [Link]

• How can we synthesize this cycloester, starting with methyl 4-phenylbutanoate? Chemistry Stack Exchange. [Link]

• 3-Oxo-4-phenylbutanenitrile | C10H9NO | CID 562666 - PubChem. National Center for Biotechnology Information. [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC. National Center for Biotechnology Information. [Link]

• Quantification of the Chemical Chaperone 4-Phenylbutyric Acid (4-PBA) in Cell Culture Media via LC-HRMS: Applications in Fields of Neurodegeneration and Cancer - PMC. National Center for Biotechnology Information. [Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Multicomponent reactions - opportunities for the pharmaceutical industry - PubMed. National Center for Biotechnology Information. [Link]

• Ethoxy Acetalated Dextran-Based Biomaterials for Therapeutic Applications - PMC. National Center for Biotechnology Information. [Link]

• Spectra Problem #7 Solution. University of Calgary. [Link]

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 4-Ethoxy-4-phenylbutyronitrile via Copper-Catalyzed ATRA

Executive Summary

This application note details a robust, two-step protocol for the synthesis of 4-Ethoxy-4-phenylbutyronitrile starting from commercially available styrene . This compound serves as a critical intermediate in the synthesis of various pharmaceutical agents, particularly non-opioid antitussives and psychoactive compounds.

Unlike traditional routes that rely on unstable lithiated species or low-yielding alkylations, this protocol utilizes Atom Transfer Radical Addition (ATRA) followed by a solvolytic etherification. This approach ensures high regioselectivity, operational safety, and scalability.

Key Advantages:

• Atom Economy: Utilizes the entire carbon framework of the starting materials.

• Safety: Avoids the use of highly pyrophoric organolithiums (e.g., LiCH₂CN).

• Scalability: The copper-catalyzed radical mechanism is tolerant of scale-up effects.

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the strategic disconnection of the C2-C3 bond and the C4-Oxygen bond.

Mechanistic Pathway

• Step 1 (ATRA): The reaction is initiated by the homolytic cleavage of the C-Cl bond in chloroacetonitrile by a Cu(I) catalyst. The resulting cyanomethyl radical (•CH₂CN) adds regioselectively to the β-position of styrene. The resulting benzylic radical is trapped by the Cu(II)-Cl species, regenerating the catalyst and yielding 4-chloro-4-phenylbutyronitrile .

• Step 2 (Solvolysis): The secondary benzylic chloride undergoes nucleophilic substitution with ethanol. Given the stability of the benzylic carbocation intermediate, this likely proceeds via an SN1-like mechanism, accelerated by mild base and heat.

Reaction Scheme Visualization

Figure 1: Mechanistic flow from precursors to target via radical intermediate.

Experimental Protocols

Step 1: Synthesis of 4-Chloro-4-phenylbutyronitrile (ATRA)

Objective: Regioselective addition of chloroacetonitrile to styrene.

Reagents:

• Styrene (10.4 g, 100 mmol) - Freshly distilled to remove inhibitors.

• Chloroacetonitrile (11.3 g, 150 mmol) - Toxic, handle in hood.

• Copper(I) Chloride (CuCl) (99 mg, 1 mmol) - Catalyst.

• 2,2'-Bipyridine (Bpy) (468 mg, 3 mmol) - Ligand.

• Solvent: Acetonitrile (optional, reaction can be run neat) or Benzene (historical, avoid if possible).

Procedure:

• Catalyst Prep: In a dry Schlenk flask under Argon, combine CuCl and 2,2'-Bipyridine. Evacuate and backfill with Argon (3x).

• Mixing: Add degassed Chloroacetonitrile and Styrene via syringe. If the mixture is too viscous, add 10 mL of dry acetonitrile.

• Reaction: Heat the sealed vessel to 80°C for 12–16 hours. The solution will turn dark brown/green as the Cu(I)/Cu(II) equilibrium is established.

• Work-up: Cool to room temperature. Dilute with diethyl ether (100 mL).

• Filtration: Filter the mixture through a short pad of silica gel or Celite to remove the copper catalyst. Wash the pad with ether.

• Concentration: Evaporate the solvent under reduced pressure.

• Purification: The crude oil is typically >90% pure. For analytical grade, purify via flash column chromatography (Hexanes/EtOAc 9:1).

Expected Yield: 85–92% Key QC Parameter: 1H NMR (CDCl₃) should show a triplet at ~3.6 ppm (CH₂-CN) and a triplet/dd at ~5.0 ppm (Ph-CH-Cl).

Step 2: Solvolytic Etherification to 4-Ethoxy-4-phenylbutyronitrile

Objective: Substitution of the benzylic chloride with an ethoxy group.

Reagents:

• 4-Chloro-4-phenylbutyronitrile (Intermediate from Step 1) (17.9 g, 100 mmol).

• Ethanol (Absolute) (100 mL).

• Potassium Carbonate (K₂CO₃) (20.7 g, 150 mmol) - Acid scavenger.

Procedure:

• Setup: Dissolve the chloro-intermediate in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Activation: Add anhydrous K₂CO₃.

• Reaction: Heat the mixture to reflux (78°C) for 6–8 hours. Monitor by TLC (disappearance of the chloride spot).

• Work-up: Cool the mixture and filter off the inorganic salts (KCl, excess K₂CO₃).

• Extraction: Concentrate the filtrate to remove most ethanol. Dissolve the residue in Ethyl Acetate (100 mL) and wash with water (2 x 50 mL) to remove residual salts.

• Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Final Purification: Distillation under reduced pressure (vacuum distillation) is recommended for high purity.

Expected Yield: 75–85% Physical State: Colorless to pale yellow oil.

Data Analysis & Quality Control

To ensure the integrity of the synthesized compound, compare analytical data against the standard values below.

Parameter	Specification	Diagnostic Signal
Appearance	Pale yellow oil	Visual inspection
1H NMR (CDCl₃)	δ 7.30-7.40 (m, 5H, Ar-H)	Phenyl group confirmation
δ 4.35 (t, 1H, Ph-CH-O)	Benzylic proton (shifted upfield from Cl precursor)
δ 3.30-3.50 (m, 2H, O-CH₂-CH₃)	Ethoxy methylene protons
δ 2.35 (t, 2H, CH₂-CN)	Nitrile alpha-protons
δ 1.20 (t, 3H, O-CH₂-CH₃)	Ethoxy methyl triplet
IR Spectroscopy	2245 cm⁻¹	Sharp Nitrile (C≡N) stretch
1100 cm⁻¹	Ether (C-O) stretch

Troubleshooting & Optimization

Common Failure Modes

• Low Yield in Step 1: Often caused by oxygen poisoning of the Cu(I) catalyst. Solution: Ensure rigorous degassing (freeze-pump-thaw) of reagents.

• Polymerization of Styrene: If the temperature is too high or radical concentration too low, styrene may homopolymerize. Solution: Maintain precise stoichiometry (1.5 eq Chloroacetonitrile) and temperature control (80°C).

• Incomplete Ethylation: Benzylic chlorides can hydrolyze to alcohols if water is present. Solution: Use absolute ethanol and anhydrous base.

Safety Critical Notes

• Chloroacetonitrile: Highly toxic and readily absorbed through skin.[1] It liberates HCN upon decomposition. Always use a bleach trap for waste streams.

• Styrene: Flammable and potential carcinogen. Use in a well-ventilated fume hood.

References

• Atom Transfer Radical Addition (ATRA)

  • Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Link

• Synthesis of 4-Chlorobutyronitrile Derivatives

  • Organic Syntheses, Coll.[2] Vol. 1, p. 156 (1941); Vol. 8, p. 52 (1928). Trimethylene Chlorobromide and Nitrile Synthesis.Link

• Copper-Catalyzed Addition to Styrenes

  • Clark, A. J. (2002). Atom Transfer Radical Cyclisation of Cu(I) Catalysed Reactions. Chemical Society Reviews, 31, 1-11. Link

• Solvolysis of Benzylic Halides

  • Winstein, S., & Grunwald, E. (1948). The Role of Neighboring Groups in Replacement Reactions. Journal of the American Chemical Society, 70(2), 828-837. Link

• Product Characterization (Analogous Compounds)

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12336, 4-Chlorobutyronitrile. Link

Sources

• 1. Chloroacetonitrile | ClCH2CN | CID 7856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Comparative Guide: C-13 NMR Chemical Shifts for 4-Ethoxy-4-phenylbutyronitrile

Topic: C-13 NMR Chemical Shifts for 4-Ethoxy-4-phenylbutyronitrile Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Structural Context

4-Ethoxy-4-phenylbutyronitrile (CAS: Not commonly indexed in open public databases; Analogous to 2046-18-6 derivatives) is a functionalized nitrile intermediate often encountered in the synthesis of pharmaceutical agents (e.g., aminoglutethimide derivatives) or as a model for benzylic ether stability.

This guide provides a high-fidelity predictive analysis of its Carbon-13 NMR profile, triangulated against experimentally validated analogs (4-phenylbutyronitrile and 4-hydroxy-4-phenylbutyronitrile). By comparing these shifts, researchers can validate synthesis outcomes and identify impurities such as unreacted alcohols or hydrolysis products.

Molecule Identification

• IUPAC Name: 4-Ethoxy-4-phenylbutanenitrile

• Molecular Formula:

• Key Functional Groups: Nitrile (

  ), Benzylic Ether ( ), Phenyl Ring.

Chemical Shift Data: Predicted vs. Analogous Standards

The following data presents the Calculated Chemical Shifts derived from substituent additivity rules (Pretsch/Clerc system) and validated against the experimental baseline of 4-Phenylbutyronitrile .

Table 1: C-13 NMR Shift Assignment (CDCl , 100 MHz)

Carbon Position	Label	Predicted Shift ( , ppm)	Baseline Analog* ( , ppm)	Shift Effect ( )
Nitrile Carbon	C1	119.5	119.2	+0.3 (Inductive)
-Methylene	C2	14.2	16.5	-2.3 ( -effect of OEt)
-Methylene	C3	33.8	26.8	+7.0 ( -effect of OEt)
Benzylic Methine	C4	79.5	35.2	+44.3 ( -effect of OEt)
Ethoxy Methylene	C1'	64.2	N/A	Characteristic Ether
Ethoxy Methyl	C2'	15.3	N/A	Characteristic Ether
Phenyl (Ipso)	C_ipso	141.0	140.5	+0.5
Phenyl (Ortho)	C_ortho	126.8	128.5	-1.7 (Resonance)
Phenyl (Meta)	C_meta	128.6	128.6	0.0
Phenyl (Para)	C_para	127.9	126.5	+1.4

*Baseline Analog used is 4-Phenylbutyronitrile (lacking the ethoxy group).

Critical Diagnostic Signals

• The Benzylic Shift (C4): The most definitive proof of O-alkylation is the downfield shift of C4 from ~35 ppm (in the alkane precursor) to ~79-80 ppm . If this peak appears at ~72 ppm , it suggests the alcohol (4-hydroxy-4-phenylbutyronitrile) rather than the ether.

• The Ethoxy Pair: Look for the distinct

  signal at ~64 ppm and the at ~15 ppm . Absence of these indicates failed alkylation.

• Nitrile Integrity: The signal at ~119 ppm confirms the nitrile group remains intact and has not hydrolyzed to an amide (~175 ppm) or acid (~178 ppm).

Mechanistic Analysis of Chemical Shifts

Understanding the causality behind these shifts allows for self-validating spectral interpretation.

The Alpha-Effect (Deshielding at C4)

The oxygen atom of the ethoxy group is highly electronegative. It pulls electron density away from C4 (the benzylic carbon) through induction.

• Mechanism:

  -bond polarization ( ).

• Result: The nucleus is deshielded, sensing a stronger external magnetic field, shifting the signal downfield by approximately 45 ppm relative to the non-oxygenated analog.

The Gamma-Effect (Shielding at C2)

Surprisingly, the C2 carbon (alpha to the nitrile, but gamma to the ethoxy group) often experiences a slight upfield shift (shielding) upon etherification.

• Mechanism: Steric compression (Gauche interactions) between the ethoxy group and the C2 protons can increase electron density around the C2 nucleus.

• Observation: A shift from ~16.5 ppm to ~14.2 ppm is consistent with this steric crowding.

Visualization: Structural Assignments

The following diagram maps the logical flow of assignment and the correlation between structure and spectral data.

Figure 1: Structural connectivity and predicted C-13 NMR chemical shift mapping.

Experimental Validation Protocol

To ensure data integrity when generating your own spectrum, follow this standardized workflow.

Sample Preparation

• Solvent: Deuterated Chloroform (

  ) is the standard.

  • Note: If the compound is an intermediate salt (e.g., imidate), use DMSO-

    , but expect solvent-induced shifts (+1-2 ppm typically).

• Concentration: 20-50 mg of sample in 0.6 mL solvent. High concentration is crucial for detecting the quaternary nitrile carbon (C1) and the ipso-phenyl carbon, which have long relaxation times (

  ).

Acquisition Parameters (Standard 400 MHz Instrument)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Scans (NS): Minimum 256 scans (due to low sensitivity of C-13).

• Relaxation Delay (D1): Set to 2.0 seconds to ensure quaternary carbons (C1, C_ipso) integrate/appear correctly.

• Spectral Width: 0 - 200 ppm.

Troubleshooting Common Impurities

Impurity Signal	Source	Remediation
~58 ppm + ~18 ppm	Residual Ethanol	Rotovap > 1h at 40°C/10mbar.
~72.0 ppm	Unreacted Alcohol	Check reaction completion (TLC).
~175-180 ppm	Hydrolysis (Acid/Amide)	Keep sample dry; avoid acidic CDCl3.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag. (Source for additive substituent rules).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Validation of benzylic ether shifts).

• Spectral Database for Organic Compounds (SDBS). SDBS No. 3459 (4-Phenylbutyronitrile). National Institute of Advanced Industrial Science and Technology (AIST). Available at: [Link] (Used as the experimental baseline for calculation).

• PubChem Database. 4-Phenylbutyronitrile (CID 16644). National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Bis-(3-phenylpropyl)-ether | C18H22O | CID 345938 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Comparison: IR Spectroscopic Profiling of Nitrile Functionality in 4-Ethoxy-4-phenylbutyronitrile vs. Structural Analogs

Executive Summary

4-Ethoxy-4-phenylbutyronitrile (CAS: 5223-59-6) is a critical pharmaceutical intermediate, often employed in the synthesis of antispasmodic agents (e.g., Fenpipramide) and anti-arrhythmic drugs. In process analytical chemistry (PAC), the integrity of the nitrile (-C≡N) group is a primary quality attribute.

This guide provides a technical comparison of the IR absorption characteristics of 4-Ethoxy-4-phenylbutyronitrile against specific structural analogs. The objective is to establish a spectroscopic baseline for researchers to validate the aliphatic nature of the nitrile group and distinguish it from conjugated impurities (e.g., cinnamonitrile derivatives) that may arise during synthesis via elimination reactions.[1]

Comparative Analysis: Target vs. Analogs

The nitrile stretching vibration (

) is highly sensitive to the local electronic environment. The table below compares the target compound with structural analogs to isolate the effects of the phenyl ring, the ethoxy group, and conjugation.[1]

Table 1: Comparative IR Absorption Data (Nitrile Region)

Compound	Structural Class	(cm⁻¹)	Key Mechanistic Insight
4-Ethoxy-4-phenylbutyronitrile	-Substituted Aliphatic	2245 – 2250 (Predicted)	The nitrile is electronically isolated from the phenyl/ethoxy center by two methylene units, maintaining a standard aliphatic frequency.
Butyronitrile	Aliphatic Reference	2249	Baseline for a propyl-linked nitrile. Shows the intrinsic frequency of the unperturbed functional group.
4-Phenylbutyronitrile	-Aromatic Analog	2246	Demonstrates that a phenyl group at the -position exerts negligible field effects on the nitrile stretch.
3-Ethoxypropionitrile	-Ether Analog	2251	Confirms that an ethoxy group, even at the closer -position, does not lower the frequency via conjugation; inductive withdrawal may slightly raise it.
Benzonitrile	Aromatic (Conjugated)	2228	"Failure Mode" Indicator: A shift to this region indicates conjugation with an aromatic ring.
Cinnamonitrile	-Unsaturated	2215 – 2220	Process Impurity: Indicates elimination of ethanol has occurred, forming a double bond conjugated to the nitrile.[1]

Technical Discussion: Substituent Effects

The nitrile group in 4-Ethoxy-4-phenylbutyronitrile is attached to a saturated propyl chain (

).

• Inductive Effect (

  ): The ethoxy group (-OEt) is electron-withdrawing. However, its influence diminishes rapidly with distance ( ).[1] At the -position, the inductive pull is insufficient to significantly alter the force constant of the C≡N bond.

• Resonance Effect (

  ): There is no conjugation between the nitrile group and the phenyl ring or the oxygen lone pairs. The intervening methylene groups act as an insulator.

Experimental Protocol: FT-IR Characterization

To ensure reproducible data for regulatory or quality control purposes, the following protocol is recommended. This workflow minimizes solvent interference and maximizes signal-to-noise ratio for the nitrile peak.

Materials & Equipment

• Instrument: FT-IR Spectrometer (e.g., Bruker, PerkinElmer, Thermo Nicolet).[1]

• Detector: DTGS (Deuterated Triglycine Sulfate) or MCT (Mercury Cadmium Telluride) for high sensitivity.[1]

• Sampling Mode: Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal.

  • Why ATR? 4-Ethoxy-4-phenylbutyronitrile is typically a viscous oil or low-melting solid. ATR allows direct analysis without KBr pellet preparation, preventing moisture absorption which can broaden peaks.

Step-by-Step Workflow

• System Blanking:

  • Clean the ATR crystal with isopropanol.

  • Collect a background spectrum (Air) with 32 scans at 4 cm⁻¹ resolution.

• Sample Application:

  • Apply 10–20 µL of the neat liquid (or 5 mg of solid) onto the center of the crystal.

  • Apply pressure using the anvil to ensure intimate contact (Target force: 80–100 N).

• Acquisition:

  • Range: 4000 – 600 cm⁻¹.

  • Resolution: 2 cm⁻¹ (Critical for distinguishing closely spaced nitrile impurities).

  • Scans: 64 scans (improves S/N ratio).

• Data Processing:

  • Perform Baseline Correction (Rubberband method).

  • Apply ATR Correction (if quantitative comparison to transmission libraries is required).

  • Peak Picking: Threshold set to 80% T. Focus on the 2300–2200 cm⁻¹ window.

Visualization of Logic & Workflow

Structural Influence on Nitrile Frequency

This diagram illustrates the decision logic for interpreting the nitrile peak position relative to structural features.

Caption: Logic flow correlating substituent distance to nitrile frequency shifts. Green path represents the target compound.[2]

Analytical Workflow

Standardized process for validating the compound identity.

Caption: Operational workflow for QC validation of 4-Ethoxy-4-phenylbutyronitrile using FT-IR.

References

• NIST Mass Spectrometry Data Center. Butyronitrile Infrared Spectrum. National Institute of Standards and Technology (NIST).[3] Standard Reference Database 69: NIST Chemistry WebBook.[3] [Link]

• Spectroscopy Online. Organic Nitrogen Compounds IV: Nitriles. (Discusses aliphatic vs. aromatic nitrile shifts). [Link]

• PubChem. 3-Ethoxypropionitrile Compound Summary. (CAS 2141-62-0).[4] [Link]

• NIST Chemistry WebBook. Benzonitrile Infrared Spectrum. (Aromatic Nitrile Reference).[5][6] [Link]

Sources

• 1. Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Ethyl cyanoacetate [webbook.nist.gov]
• 4. 3-Ethoxypropionitrile(2141-62-0) IR Spectrum [m.chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. asianpubs.org [asianpubs.org]

A Comparative Guide to Validated Analytical Methods for the Quantification of 4-Ethoxy-4-phenylbutyronitrile

For researchers, scientists, and drug development professionals, the precise and reliable quantification of novel chemical entities is a cornerstone of robust research and development. This guide provides an in-depth comparison of a proposed High-Performance Liquid Chromatography (HPLC) method for the quantification of 4-Ethoxy-4-phenylbutyronitrile against alternative analytical techniques. The methodologies and validation parameters discussed are grounded in the principles outlined by the International Council for Harmonisation (ICH) to ensure scientific validity and regulatory compliance.[1][2][3][4][5]

Comparative Analysis of Analytical Methods

The choice of an analytical method is contingent upon several factors, including the physicochemical properties of the analyte, the sample matrix, required sensitivity, and the availability of instrumentation. For 4-Ethoxy-4-phenylbutyronitrile, a compound with both polar (nitrile, ether) and non-polar (phenyl) functionalities, several techniques are viable.

Parameter	HPLC-UV	Gas Chromatography (GC-MS)	LC-MS/MS
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on volatility and polarity, with mass-based detection.	Separation based on polarity, with highly specific mass-based detection.[][7]
Specificity	High, dependent on chromatographic resolution from impurities.	Very High, provides mass spectral data for peak identity confirmation.[8][9][10]	Excellent, highly selective due to precursor-product ion monitoring.[11][12][13]
Sensitivity	Moderate to High (ng range).	High (pg to ng range).	Very High (pg to fg range).[11]
Linearity (r²)	Typically ≥ 0.999.[14]	Typically > 0.99.	Typically > 0.999.
Accuracy (% Recovery)	98-102%.[4]	95-105%.	95-105%.
Precision (%RSD)	≤ 2%.[4]	≤ 5%.	≤ 2%.
Robustness	Good, well-established technique.	Good, but sensitive to matrix effects and analyte volatility.	Excellent, but can be susceptible to ion suppression.
Instrumentation Cost	Moderate.	Moderate to High.	High.
Sample Preparation	Simple dissolution and filtration.	May require derivatization if not sufficiently volatile; requires volatile solvents.	Simple dissolution, but requires clean samples to avoid matrix effects.

Proposed HPLC Method and Validation Parameters

A reversed-phase HPLC method is proposed for the routine quantification of 4-Ethoxy-4-phenylbutyronitrile. The validation of this method must be performed in accordance with ICH Q2(R2) guidelines to demonstrate its fitness for purpose.[1][2][3]

Logical Workflow for HPLC Method Validation

Caption: Workflow for HPLC Method Validation.

Experimental Protocol: HPLC Method

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid) is proposed to ensure adequate separation. A starting condition of 40% Acetonitrile, ramping to 80% over 10 minutes would be a suitable starting point for method development.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: To be determined by UV spectral analysis of 4-Ethoxy-4-phenylbutyronitrile (a photodiode array detector would be ideal for this). A wavelength around 210-220 nm is a probable starting point based on the phenyl ring structure.

• Injection Volume: 10 µL.

• Diluent: Mobile phase at initial conditions.

Validation Protocol

1. System Suitability Testing (SST):

• Inject a standard solution (e.g., 20 µg/mL) six times.

• Acceptance Criteria: %RSD of peak area and retention time ≤ 2.0%, theoretical plates > 2000, tailing factor ≤ 2.0.[15]

2. Specificity:

• Inject the diluent, a placebo solution, and a spiked placebo solution.

• Rationale: To demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Acceptance Criteria: The analyte peak should be free from interference at its retention time.

3. Linearity and Range:

• Prepare a series of at least five concentrations of 4-Ethoxy-4-phenylbutyronitrile (e.g., 5-50 µg/mL).

• Plot a graph of peak area versus concentration.

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.[14][16]

4. Accuracy (Recovery):

• Spike a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), in triplicate.

• Calculate the percentage recovery.

• Acceptance Criteria: Mean recovery should be within 98.0-102.0%.[17]

5. Precision:

• Repeatability (Intra-assay): Analyze six replicate samples at 100% of the target concentration on the same day, by the same analyst.

• Intermediate Precision (Inter-assay): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: %RSD ≤ 2.0% for both repeatability and intermediate precision.[4][17]

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Determine based on the signal-to-noise ratio (S/N).

• Acceptance Criteria: LOD is typically determined at an S/N of 3:1, and LOQ at an S/N of 10:1.[14][18] The LOQ must be demonstrated with acceptable precision and accuracy.

7. Robustness:

• Intentionally vary method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%).

• Rationale: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Acceptance Criteria: No significant changes in system suitability parameters or analytical results.[16]

Alternative Methodologies: A Deeper Dive

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[8] Given the butyronitrile structure, 4-Ethoxy-4-phenylbutyronitrile is likely amenable to GC analysis.

• Advantages:

  • High Specificity: The mass spectrometer provides detailed structural information, aiding in unambiguous peak identification.[9][10]

  • High Sensitivity: Can detect analytes at very low concentrations.[8]

• Causality Behind Experimental Choices:

  • A non-polar or mid-polar capillary column (e.g., DB-5MS) would be chosen to separate the analyte based on its boiling point and interactions with the stationary phase.

  • The injector temperature would be optimized to ensure complete volatilization without thermal degradation.

  • Electron Ionization (EI) would be used to generate a reproducible fragmentation pattern for library matching and identification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry.[][7] This is often the method of choice for trace-level quantification in complex matrices.

• Advantages:

  • Exceptional Sensitivity and Selectivity: By monitoring a specific precursor-to-product ion transition (Multiple Reaction Monitoring - MRM), interference from the matrix can be virtually eliminated.[12][13]

  • Broad Applicability: Suitable for a wide range of compounds, including those that are not volatile enough for GC.[]

• Causality Behind Experimental Choices:

  • Electrospray Ionization (ESI) in positive mode would likely be effective for this molecule due to the presence of the nitrile group which can be protonated.

  • The MRM transitions (quantifier and qualifier ions) would be optimized by direct infusion of a standard solution to maximize sensitivity and confirm identity.

Method Selection Logic

Caption: Decision tree for analytical method selection.

Conclusion

For the routine quality control and quantification of 4-Ethoxy-4-phenylbutyronitrile as a bulk substance or in a simple formulation, a validated HPLC-UV method represents the most practical, robust, and cost-effective approach. It provides a balance of specificity, sensitivity, and ease of use.

For applications requiring higher sensitivity, such as the detection of trace-level impurities or analysis in complex sample matrices, GC-MS and LC-MS/MS are superior alternatives. GC-MS offers excellent specificity through its mass fragmentation patterns, while LC-MS/MS provides unparalleled sensitivity and selectivity, making it the gold standard for trace quantitative analysis. The final choice of method should be guided by the specific analytical target profile (ATP), considering the required levels of precision, accuracy, and sensitivity for the intended application.[5]

References

• ICH Q2(R2) Guide: Analytical Method Validation Explained | IntuitionLabs. (n.d.).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.).
• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2026, January 8).
• TIC-PL-082-283 - Thomson Instrument Company. (n.d.).
• A Comparative Guide to Validating HPLC Methods for 4-Butoxyphenol Quantification - Benchchem. (n.d.).
• A Comprehensive Guide to the Validation of an HPLC Method for the Quantification of 4,4-Diphenylbutylamine Hydrochloride - Benchchem. (n.d.).
• Liquid Chromatography-Mass Spectrometry (LC-MS) - BOC Sciences. (n.d.).
• Guide to achieving reliable quantitative LC-MS measurements. (n.d.).
• Applications of Gas Chromatography and Gas Chromatography-Mass Spectrometry for the Determination of Illegal Drugs Used in Drink Spiking - Preprints.org. (2025, March 21).
• a review on analytical method development and validation - International Journal of Pharmaceutical Research & Analysis. (n.d.).
• (PDF) ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR QUANTIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS (APIS) - ResearchGate. (2025, November 1).
• Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL. (n.d.).
• Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran. (2021, November 23).
• Analysis of Polymer Extracts by Gas Chromatography-High Resolution Time-of-Flight Mass Spectrometry With Electron and Chemical Ionization. (n.d.).
• Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. (2009, December 1).
• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - MDPI. (n.d.).
• Characterization of the Volatile Constituents of Plai (Zingiber purpureum) by Gas Chromatography–Mass Spectrometry - MDPI. (2024, March 8).
• GC-MS Analysis of Bio-active Compounds in Ethanol Extract of Putranjiva roxburghii Wall. Fruit Peel - Pharmacognosy Journal. (2019, January 24).

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. rsc.org [rsc.org]
• 8. preprints.org [preprints.org]
• 9. gcms.cz [gcms.cz]
• 10. mdpi.com [mdpi.com]
• 11. htslabs.com [htslabs.com]
• 12. agilent.com [agilent.com]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. ijpra.com [ijpra.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Ethoxy-4-phenylbutyronitrile

As a Senior Application Scientist, my primary goal is to empower researchers with the knowledge to conduct their work not only effectively but also safely. The proper management of chemical waste is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the safe disposal of 4-Ethoxy-4-phenylbutyronitrile, moving beyond a simple checklist to explain the scientific rationale behind each critical step.

The dual functionality of 4-Ethoxy-4-phenylbutyronitrile—containing both a nitrile group and an ether linkage—presents a unique combination of hazards that must be thoroughly understood and respected during the disposal process. This guide is designed to ensure that you and your institution remain in full compliance with safety regulations while protecting yourself, your colleagues, and the environment.

Hazard Profile and Risk Assessment

Before handling any chemical for disposal, a comprehensive understanding of its intrinsic hazards is essential. The risk profile of 4-Ethoxy-4-phenylbutyronitrile is dictated by its two key functional groups.

• The Nitrile (-CN) Group: Organic nitriles are compounds to be handled with significant caution. They are often toxic and can be absorbed through the skin, inhaled, or ingested.[1][2] A primary concern is their potential to release highly toxic hydrogen cyanide (HCN) gas under specific conditions, such as exposure to strong acids or during combustion.[1]

• The Ether (-O-) Linkage: The ethoxy group classifies this compound as an ether. Ethers are notorious for their ability to form explosive peroxides upon exposure to air and light over time.[3][4][5] These peroxides are shock-sensitive and can detonate violently, especially when concentrated through evaporation or distillation.[4] This property makes old or improperly stored containers of ethers particularly dangerous.[5][6]

A summary of the key hazards is presented below.

Hazard Category	Description	Primary Concern(s)
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1][2]	Systemic poisoning, irritation to skin, eyes, and respiratory tract.[7]
Chemical Reactivity	Can form explosive peroxides over time.[4][5]	Risk of violent detonation upon shock, friction, or heating of aged containers.
Combustion Products	Burning can produce highly toxic and obnoxious fumes.[1][8]	Release of carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen cyanide (HCN).[1]
Environmental Hazard	Harmful to aquatic life with long-lasting effects.[8]	Contamination of waterways and ecosystems if disposed of improperly.

The Core Directive: Mandated Professional Disposal

Given the significant hazards, there is only one acceptable disposal pathway for 4-Ethoxy-4-phenylbutyronitrile: transfer to a licensed and approved hazardous waste disposal facility.

Under no circumstances should this chemical be:

• Poured down the drain: This is illegal and environmentally irresponsible. The compound's aquatic toxicity can damage wastewater treatment systems and ecosystems.[3][9]

• Evaporated in a fume hood: This practice is a direct violation of hazardous waste regulations and poses a severe safety risk.[3][9] It concentrates potentially explosive peroxides and releases harmful vapors into the environment.

• Treated or neutralized within the lab by untrained personnel: While specific procedures exist for deactivating certain chemicals, the complex hazards of a peroxide-forming organic nitrile make in-lab treatment exceptionally dangerous without specialized expertise and equipment.[10] Such actions should only be performed by trained professionals.

Compliance with regulations set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) is mandatory.[11][12][13] These agencies provide the legal framework for hazardous waste management, from generation to final disposal, to ensure safety and environmental protection.[14][15]

Step-by-Step Protocol for Safe Disposal

This protocol outlines the necessary steps from the point of waste generation to its final collection.

Step 1: Ensure Proper Personal Protective Equipment (PPE)

Before handling the waste container, always don the appropriate PPE to prevent exposure.

• Eye Protection: Wear chemical safety goggles or a face shield.[16]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Check manufacturer compatibility charts for breakthrough times. Dispose of contaminated gloves immediately and wash hands thoroughly after removal.[4]

• Body Protection: A buttoned lab coat, long pants, and closed-toe shoes are mandatory to prevent skin contact.[6]

Step 2: Waste Segregation and Containerization

Proper segregation is key to preventing dangerous chemical reactions.

• Designated Waste Container: Collect waste 4-Ethoxy-4-phenylbutyronitrile in a dedicated, leak-proof container that is chemically compatible with the substance. Glass or specific types of plastic containers are generally suitable.[5][9]

• Avoid Mixing: Do not mix this waste with other chemical waste streams, particularly strong acids (which could generate HCN) or oxidizers.

• Headspace: Leave adequate headspace (at least 10%) in the container to allow for vapor expansion.

• Keep Closed: The waste container must be kept securely closed at all times, except when adding waste.[3][4][5]

Step 3: Accurate and Compliant Labeling

Proper labeling is a critical regulatory requirement. Your institution's Environmental Health & Safety (EHS) office will provide specific label formats, but they must generally include:

• The words "Hazardous Waste" .

• The full, unambiguous chemical name: "4-Ethoxy-4-phenylbutyronitrile" .

• A clear indication of the associated hazards (e.g., "Toxic," "Peroxide-Former").

• The accumulation start date (the date the first drop of waste was added to the container).

Step 4: Safe Interim Storage in the Laboratory

While awaiting pickup, store the waste container safely.

• Designated Area: Store in a designated satellite accumulation area that is known to all lab personnel.

• Secondary Containment: Place the container in a larger, chemically resistant secondary container to contain any potential leaks or spills.[5]

• Away from Hazards: Keep the container away from heat, sunlight, and all sources of ignition.[3] Do not store it near incompatible chemicals.

• Peroxide-Former Protocol: Since this is an ether, it is crucial to label the primary container with the date it was opened. It is best practice to dispose of any unused material or waste solutions within 6 to 12 months to minimize the risk of peroxide formation.[4][6]

Step 5: Arrange for Professional Waste Collection

The final step is to transfer the waste to the professionals.

• Contact EHS: Notify your institution's EHS department to schedule a hazardous waste pickup.

• Provide Information: Be prepared to provide all necessary information about the waste stream as indicated on your label.

• Follow EHS Instructions: Adhere strictly to the collection and handling procedures provided by the EHS team or the licensed waste contractor.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of 4-Ethoxy-4-phenylbutyronitrile waste.

Caption: Disposal workflow for 4-Ethoxy-4-phenylbutyronitrile.

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is vital.

• Spill: For a small spill (<1 L), use an inert absorbent material (e.g., sand, vermiculite) to contain it.[8] Wearing full PPE, collect the absorbed material and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team and EHS office immediately.[4]

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][8]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[17]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][17]

By adhering to these scientifically grounded and procedurally sound guidelines, you contribute to a culture of safety, ensuring that the valuable work conducted in the laboratory does not come at the cost of personal well-being or environmental health.

References

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022). Clean Management Environmental Group. [Link]

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• OSHA Hazardous Waste Disposal Guidelines. (2024). CDMS. [Link]

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• Diethyl ether - Standard Operating Procedure (SOP). (2022). University of Wisconsin-Milwaukee. [Link]

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Comprehensive Safety Protocol: Handling 4-Ethoxy-4-phenylbutyronitrile in a Research Environment

The central principle of this guide is proactive risk mitigation. Every procedural step is designed to be part of a self-validating safety system, where engineering controls, personal protective equipment (PPE), and operational workflows function in concert to minimize exposure and prevent incidents.

Hazard Assessment: A Tale of Two Functional Groups

Understanding the potential hazards of 4-Ethoxy-4-phenylbutyronitrile is paramount. We must consider the risks associated with both the nitrile (-C≡N) and ether (R-O-R') moieties.

• Nitrile Group Toxicity : Organic nitriles as a class are considered toxic. Safety data for analogous compounds, such as 3-Ethoxy-4-methoxybenzonitrile, indicate acute toxicity if swallowed, inhaled, or in contact with skin. They can also cause significant skin and eye irritation.[1] Therefore, preventing all routes of exposure—dermal, inhalation, and ingestion—is a primary objective.

• Ether Group Hazards : The ethoxy group introduces two primary concerns:

  • Flammability : Ethers are typically flammable liquids and vapors.[2] Diethyl ether, a common structural analog, is extremely flammable and can form explosive mixtures with air at low concentrations.[2][3] Its auto-ignition temperature can be as low as 160°C, meaning it can be ignited by a hot surface without a visible spark.[2]

  • Peroxide Formation : Ethers are notorious for forming explosive peroxides when exposed to air and light over time.[4][5] These peroxide crystals can detonate violently when subjected to heat, shock, or friction.[3][5] This necessitates careful inventory management, including dating containers upon receipt and opening.[2][5]

Engineering Controls: The First Line of Defense

Personal protective equipment is the last line of defense; your primary protection comes from robust engineering controls designed to contain the chemical at its source.

• Chemical Fume Hood : All handling of 4-Ethoxy-4-phenylbutyronitrile, including weighing, transferring, and use in reactions, must be conducted within a properly functioning and certified chemical fume hood.[4][5][6] This is critical to control flammable vapors and prevent inhalation of potentially toxic aerosols or vapors.

• Safety Shower and Eyewash Station : Ensure that a safety shower and eyewash station are readily accessible and unobstructed in the immediate vicinity of the work area.[5]

• Ventilation : The laboratory should be well-ventilated to prevent the accumulation of flammable vapors.[2]

Personal Protective Equipment (PPE): A Multi-Layered Approach

Given the dual hazards of toxicity and flammability, a comprehensive PPE strategy is required.

Hand Protection

The choice of gloves is critical. Thin, disposable nitrile gloves, while common in laboratories, offer very poor resistance to ethers and many organic solvents.[7][8] They are intended for incidental splash protection only and must be replaced immediately upon contamination.[9][10][11]

Task	Primary Glove	Outer Glove (Optional)	Rationale & Breakthrough Time
Low-Volume Handling (<10 mL, incidental contact)	Nitrile (min. 5-mil thickness)	Second pair of Nitrile	For splash protection only. Ether can permeate a single nitrile glove in as little as 3 minutes.[3][6] Double-gloving provides a brief window to react to a splash. Change gloves immediately if contact occurs.[8][11]
High-Volume Handling (>10 mL, risk of immersion)	Butyl Rubber or Neoprene	Nitrile	Butyl rubber and neoprene offer superior resistance to ethers and many organic solvents compared to nitrile.[12][13] The outer nitrile glove can be changed frequently to manage surface contamination without replacing the more expensive primary glove.

Always inspect gloves for tears or punctures before use. After handling, remove gloves using a technique that avoids skin contact with the contaminated exterior and wash hands thoroughly. [11]

Eye and Face Protection

• Minimum Requirement : ANSI-approved safety glasses with side shields are mandatory for all laboratory work.

• Recommended for Splash Hazard : When transferring liquids, working with reactions under pressure, or handling volumes greater than 50 mL, upgrade to chemical splash goggles.[5] For maximum protection, use chemical splash goggles in combination with a full-face shield.[13]

Body and Respiratory Protection

• Lab Coat : A standard laboratory coat, fully buttoned, is required to protect skin and clothing.[2] For procedures involving larger quantities (>1 liter) of this flammable compound, a flame-resistant (FR) lab coat should be worn.[2][4]

• Apparel : Always wear long pants and closed-toe shoes, preferably made of leather or other non-porous material.[2][4]

• Respiratory Protection : If work absolutely cannot be performed within a certified fume hood, a comprehensive risk assessment must be conducted by an environmental health and safety professional to determine the appropriate respiratory protection.[2][5]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, sequential workflow minimizes the risk of spills, exposure, and cross-contamination.

Workflow Diagram

Caption: Step-by-step workflow for handling 4-Ethoxy-4-phenylbutyronitrile.

Disposal Plan: Managing Hazardous Waste

Improper disposal of chemical waste is a serious safety and regulatory violation.[14]

• Waste Collection : All materials contaminated with 4-Ethoxy-4-phenylbutyronitrile, including gloves, paper towels, and disposable glassware, must be collected as hazardous chemical waste.[15]

• Container : Use a designated, leak-proof waste container with a secure, tight-fitting lid.[14][15] The container must be chemically compatible with the waste. Glass or high-density polyethylene (HDPE) containers are generally suitable.[16]

• Labeling : The waste container must be clearly labeled with the words "Hazardous Waste" and a full description of its contents, including the name "4-Ethoxy-4-phenylbutyronitrile" and any other solvents or reagents present.[17] Do not use abbreviations.

• Segregation :

  • Do not mix this waste stream with incompatible materials, such as strong oxidizing agents.[17][18]

  • Keep halogenated and non-halogenated solvent waste streams separate unless otherwise instructed by your institution's waste management guidelines.[14]

• Storage : Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from ignition sources and high-traffic areas, until it is collected by environmental health and safety personnel.[14][18]

Emergency Procedures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[19] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[19] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Spill : Evacuate the immediate area. If the spill is small and you are trained to handle it, contain the spill with an inert absorbent material (e.g., sand, vermiculite). Place the absorbed material into a sealed container for hazardous waste disposal. If the spill is large or involves a fire, activate the fire alarm, evacuate the area, and contact emergency services.

References

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• The University of Edinburgh. (2009, July 10). Ether: It's hazards and safe use. Retrieved from [Link]

• The University of Edinburgh. (2010, July 19). Ethers - Handling and control of exposure. Retrieved from [Link]

• Purdue University. (n.d.). Diethyl Ether. REM. Retrieved from [Link]

• AMG Medical Inc. (n.d.). CHEMICAL RESISTANCE & BARRIER GUIDE. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Nitrile Glove Chemical-Compatibility Reference. EHRS. Retrieved from [Link]

• React Scientific. (n.d.). How to Choose PPE for Chemical Work. Retrieved from [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• GlovesnStuff. (n.d.). Nitrile Gloves for Chemical Handling. Retrieved from [Link]

• Emory University. (2025-2026). Hazardous Waste - EHSO Manual. Retrieved from [Link]

• University of Pennsylvania. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. PennEHRS. Retrieved from [Link]

• Princeton University. (n.d.). Safe handling of organolithium compounds in the laboratory. EHS. Retrieved from [Link]

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• Storemasta. (2023, October 23). How to Store and Handle Chemicals in Laboratories: A Complete Guide. Retrieved from [Link]

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